Cas no 2228230-50-8 (1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228230-50-8
• MF: C₁₀H₁₀Cl₂F₂N₂
• MW: 267.102607250214
• CID: 6541343
• PubChem ID: 165709853
• Update Time: 2025-07-18

1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• [1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutyl]methanamine
• EN300-1946549
• 2228230-50-8

• Inchi： 1S/C10H10Cl2F2N2/c11-7-1-6(2-16-8(7)12)9(5-15)3-10(13,14)4-9/h1-2H,3-5,15H2
• InChI Key： BQXHXLKXJVCBGE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1(CN)CC(C1)(F)F)Cl

Computed Properties

• Exact Mass: 266.0189100g/mol
• Monoisotopic Mass: 266.0189100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2228230-50-8 and Product Name: 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine

The compound with the CAS number 2228230-50-8 and the product name 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a 5,6-dichloropyridine moiety and a 3,3-difluorocyclobutyl group, contribute to its unique chemical properties and biological activities.

Recent research in the field of organofluorine chemistry has highlighted the importance of fluorinated compounds in enhancing the pharmacological properties of drug candidates. The incorporation of fluorine atoms into molecular structures can lead to improved metabolic stability, increased binding affinity, and altered pharmacokinetic profiles. In the case of 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine, the dual presence of chlorine and fluorine atoms suggests that this compound may exhibit enhanced lipophilicity and better cell membrane permeability, which are critical factors for drug efficacy.

The 5,6-dichloropyridine segment of the molecule is particularly noteworthy as it is known to be a versatile scaffold in medicinal chemistry. Pyridine derivatives have been widely studied for their role in various biological processes, including enzyme inhibition and receptor binding. The chlorine atoms at the 5 and 6 positions further modify the electronic properties of the pyridine ring, potentially influencing its interactions with biological targets. This modification has been shown to enhance the binding affinity of certain pyridine-based drugs to their intended receptors.

On the other hand, the 3,3-difluorocyclobutyl group introduces rigidity to the molecular structure, which can be advantageous in terms of reducing conformational flexibility and improving binding specificity. This feature is particularly relevant in the design of small-molecule inhibitors where precise spatial orientation is crucial for effective receptor interaction. The fluorine atoms in this group also contribute to metabolic stability by resisting hydrolysis and oxidation, which are common degradation pathways for many pharmaceutical compounds.

Current research trends indicate that compounds combining heterocyclic moieties with fluorinated aliphatic structures are emerging as promising candidates for therapeutic intervention. Studies have demonstrated that such molecules can exhibit potent activity against a variety of diseases, including cancer and infectious disorders. The unique combination of structural elements in 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine positions it as a potential lead compound for further development.

In vitro studies have begun to explore the biological activity of this compound, focusing on its interactions with key enzymes and receptors involved in disease pathways. Preliminary results suggest that it may possess inhibitory properties against certain enzymes relevant to cancer progression. Additionally, its ability to cross cell membranes efficiently makes it a candidate for topical applications where systemic absorption is desired. The dual functionality provided by the 5,6-dichloropyridine and 3,3-difluorocyclobutyl groups suggests multiple avenues for therapeutic intervention.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into complex cyclic structures necessitates precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve these objectives.

The development of new pharmaceuticals is often hampered by challenges related to synthetic complexity and scalability. However, advancements in synthetic organic chemistry have made it possible to produce complex molecules like 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine with increasing efficiency. These improvements are crucial for moving promising candidates from laboratory research to clinical trials.

As research continues to uncover new applications for fluorinated compounds, the significance of molecules like 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine is likely to grow. Its unique structural features offer a rich foundation for further exploration in drug design. By leveraging cutting-edge synthetic techniques and exploring its biological potential, scientists may unlock new therapeutic possibilities that could benefit patients worldwide.

The integration of computational methods into drug discovery has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies can predict how 1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine interacts with biological targets at an atomic level. These insights guide experimental design and help optimize lead compounds for better efficacy and safety profiles.

In conclusion,1-(5,6-dichloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural composition and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore its potential applications, this compound may pave the way for new treatments targeting various diseases.